Cas no 47543-65-7 (Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]-)

• Product Name: Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]-
• CAS No: 47543-65-7
• MF: C₂₃H₂₇N₃O
• MW: 361.47998547554
• CID: 329464
• PubChem ID: 120508
• Update Time: 2025-04-19

Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-[2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl]-
• 3-(2,2-diphenylethyl)-5-(2-piperidin-1-ylethyl)-1,2,4-oxadiazole
• Prenoxdiazine
• 1-{2-[3-(2,2-diphenylethyl)-1,2,4-oxadiazol-5-yl]ethyl}piperidine
• 1-(2-(3-(2,2-Diphenylethyl)-1,2,4-oxadiazol-5-yl)ethyl)piperidine.
• PRENOXDIAZINE [MI]
• Prenoxdiazine (INN)
• Prenoxdiazine [INN]
• D07392
• 47543-65-7
• Libexin (TN)
• PRENOXDIAZIN [WHO-DD]
• DTXSID10197192
• CHEMBL2105302
• NS00003230
• PXZDWASDNFWKSD-UHFFFAOYSA-N
• UNII-S491HH391H
• 1-(2-(3-(2,2-Diphenylethyl)-1,2,4-oxadiazol-5-yl)ethyl)piperidine
• S491HH391H
• Prenoxdiazin
• SCHEMBL1612642
• CHEBI:135527
• Q750288
• DB13397

• Inchi： 1S/C23H27N3O/c1-4-10-19(11-5-1)21(20-12-6-2-7-13-20)18-22-24-23(27-25-22)14-17-26-15-8-3-9-16-26/h1-2,4-7,10-13,21H,3,8-9,14-18H2
• InChI Key： PXZDWASDNFWKSD-UHFFFAOYSA-N
• SMILES： O1C(CCN2CCCCC2)=NC(CC(C2C=CC=CC=2)C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 361.215412493g/mol
• Monoisotopic Mass: 361.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42.2Ų